Cas no 1513014-75-9 (1-(quinolin-3-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(quinolin-3-yl)cyclobutane-1-carboxylic acid
• CAS No: 1513014-75-9
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 5959360
• PubChem ID: 96889968
• Update Time: 2025-05-27

1-(quinolin-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(quinolin-3-yl)cyclobutane-1-carboxylic acid
• EN300-1787624
• 1513014-75-9

• Inchi： 1S/C14H13NO2/c16-13(17)14(6-3-7-14)11-8-10-4-1-2-5-12(10)15-9-11/h1-2,4-5,8-9H,3,6-7H2,(H,16,17)
• InChI Key： YREYJEPFDFXBGX-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=NC3C=CC=CC=3C=2)CCC1)=O

Computed Properties

• Exact Mass: 227.094628657g/mol
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-(quinolin-3-yl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(quinolin-3-yl)cyclobutane-1-carboxylic acid (CAS No. 1513014-75-9): Properties, Applications, and Research Insights

1-(quinolin-3-yl)cyclobutane-1-carboxylic acid (CAS No. 1513014-75-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This quinoline-derived carboxylic acid features a unique cyclobutane ring fused with a quinoline scaffold, making it a versatile intermediate for drug discovery and functional material design. Its molecular structure combines aromaticity with strained ring systems, offering intriguing reactivity patterns that researchers are actively exploring.

In recent years, the demand for quinoline-based compounds has surged due to their widespread applications in medicinal chemistry. The 1-(quinolin-3-yl)cyclobutane-1-carboxylic acid structure is particularly interesting because it merges the biological activity of quinoline derivatives with the conformational constraints imposed by the cyclobutane carboxylic acid moiety. This combination creates opportunities for developing novel therapeutic agents with improved target specificity and metabolic stability.

The synthesis of CAS 1513014-75-9 typically involves multi-step organic transformations, with researchers focusing on optimizing yield and purity. Modern synthetic approaches often employ transition metal-catalyzed coupling reactions to construct the quinoline-cyclobutane linkage, followed by careful oxidation to generate the carboxylic acid functionality. These methods reflect the growing trend toward sustainable chemistry practices that minimize waste and energy consumption.

From a pharmacological perspective, 1-(quinolin-3-yl)cyclobutane-1-carboxylic acid serves as a valuable building block for kinase inhibitors and other targeted therapies. Its structural features allow for precise interactions with biological targets, making it particularly relevant in cancer research and anti-inflammatory drug development. The compound's carboxylic acid group provides an ideal handle for further derivatization, enabling medicinal chemists to create diverse analogs with tailored properties.

Material scientists have also explored applications of 1513014-75-9 in advanced materials. The rigid quinoline-cyclobutane core can impart desirable thermal and photophysical properties to polymeric systems, while the carboxylic acid functionality facilitates incorporation into various matrices. These characteristics make the compound potentially useful in organic electronics, including OLEDs and photovoltaic devices.

Analytical characterization of 1-(quinolin-3-yl)cyclobutane-1-carboxylic acid typically involves a combination of techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical for research applications. Recent advances in analytical instrumentation have enabled more precise characterization of such complex molecules, supporting their development in various fields.

The stability profile of CAS 1513014-75-9 has been extensively studied, with research indicating good thermal stability under standard laboratory conditions. Proper storage recommendations include protection from moisture and light, reflecting best practices for handling sensitive organic compounds. These stability characteristics contribute to the compound's utility as a reliable intermediate in multi-step synthetic sequences.

In the context of green chemistry initiatives, researchers are investigating more sustainable routes to produce 1-(quinolin-3-yl)cyclobutane-1-carboxylic acid. This includes exploring biocatalytic methods and alternative solvents that reduce environmental impact while maintaining high efficiency. Such developments align with growing industry demands for eco-friendly synthetic approaches to pharmaceutical intermediates.

Patent literature reveals increasing interest in 1513014-75-9 and related structures, particularly for therapeutic applications. Several recent filings describe derivatives of this compound as potential treatments for various conditions, highlighting its importance in drug discovery pipelines. The intellectual property landscape suggests continued innovation around this chemical scaffold in coming years.

From a commercial perspective, 1-(quinolin-3-yl)cyclobutane-1-carboxylic acid remains a specialty chemical with limited but growing availability. Suppliers typically offer it in research quantities, with purity specifications tailored to different applications. The compound's pricing reflects its status as a high-value intermediate for advanced research and development projects.

Future research directions for CAS 1513014-75-9 may include exploration of its coordination chemistry with various metals, development of novel synthetic methodologies, and expansion of its biological applications. The compound's unique structural features continue to inspire innovative applications across multiple scientific disciplines, ensuring its relevance in cutting-edge research.

For researchers working with quinoline derivatives or strained ring systems, understanding the properties and potential of 1-(quinolin-3-yl)cyclobutane-1-carboxylic acid is increasingly important. The compound exemplifies how strategic molecular design can yield versatile intermediates with broad utility in both life sciences and materials development.

Safety considerations for handling 1513014-75-9 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, appropriate personal protective equipment and proper ventilation are recommended when working with this material, as with all laboratory chemicals.

In summary, 1-(quinolin-3-yl)cyclobutane-1-carboxylic acid (CAS No. 1513014-75-9) represents an important class of organic compounds with diverse applications in pharmaceutical research and materials science. Its unique structural features and synthetic versatility make it a valuable tool for scientists developing next-generation therapeutic agents and functional materials.